(S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid

• CAS No.: 54197-31-8
• Product Name: (S)-2-((6,7-Dichloro-2-cyclopentyl-2-methyl-1-oxo-2,3-dihydro-1H-inden-5-yl)oxy)acetic acid
• Molecular Formula: C₁₇H₁₈Cl₂O₄
• Molecular Weight: 357.2 g/mol
• IUPAC Name: 2-[[(2S)-6,7-dichloro-2-cyclopentyl-2-methyl-1-oxo-3H-inden-5-yl]oxy]acetic acid
• Standard InChI: InChI=1S/C17H18Cl2O4/c1-17(10-4-2-3-5-10)7-9-6-11(23-8-12(20)21)14(18)15(19)13(9)16(17)22/h6,10H,2-5,7-8H2,1H3,(H,20,21)/t17-/m0/s1
• Standard InChIKey: RNOJGTHBMJBOSP-QGZVFWFLSA-N
• Isomeric SMILES: C[C@]1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3
• SMILES: CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3
• Canonical SMILES: CC1(CC2=CC(=C(C(=C2C1=O)Cl)Cl)OCC(=O)O)C3CCCC3
• Description: R(+)-IAA-94 is a potent indanyloxyacetic acid blocker of epithelial chloride channels. IC50 value: Target: IAA-94 has been employed in modulating chloride channel function to probe the dynamics and function of the channels. The high affinity of IAA-94 for the chloride channel has been exploited for isolation and reconstitution of these proteins.
• Synonyms: (2-cyclopentyl-6,7-dichloro-2-methyl-1-oxo-5-indanyloxy)acetic acid; 2-((2-cyclopentyl-6,7-dichloro-2,3-dihydro-2-methyl-1-oxo-1H-inden-5-yl)oxy)acetic acid; IAA 94; IAA-94; indanyloxyacetic acid; MK 473; MK 473, (+)-isomer; MK 473, (+-)-isomer; MK 473, (-)-isomer; MK 473, sodium salt; MK 473, sodium salt, (+)-isomer; MK 473, sodium salt, (-)-isomer; MK-473
• Reference: [1]. Landry DW, et al. Epithelial chloride channel. Development of inhibitory ligands. J Gen Physiol. 1987 Dec;90(6):779-98.[2]. Landry DW, et al. Purification and reconstitution of chloride channels from kidney and trachea. Science. 1989 Jun 23;244(4911):1469-72.[3]. Weber-Schürholz S, et al. Indanyloxyacetic acid-sensitive chloride channels from outer membranes of skeletal muscle. J Biol Chem. 1993 Jan 5;268(1):547-51.
• PubChem Compound: 656717
• Last Modified: Nov 11 2021